Cas no 79899-01-7 (2,6-dimethyl-Imidazo[1,5-a]pyrimidin-4(1H)-one)

2,6-dimethyl-Imidazo[1,5-a]pyrimidin-4(1H)-one structure
79899-01-7 structure
Product name:2,6-dimethyl-Imidazo[1,5-a]pyrimidin-4(1H)-one
CAS No:79899-01-7
MF:C8H9N3O
MW:163.17656
CID:531494
PubChem ID:13015243

2,6-dimethyl-Imidazo[1,5-a]pyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 2,6-dimethyl-Imidazo[1,5-a]pyrimidin-4(1H)-one
    • 2,6-dimethyl-1H-imidazo[1,5-a]pyrimidin-4-one
    • Imidazo[1,5-a]pyrimidin-4(1H)-one, 2,6-dimethyl-
    • AKOS015905666
    • 2,6-dimethyl-1,5-dihydro-imidazo[5,1-b]pyrimidin-4-one
    • DTXSID90515234
    • 79899-01-7
    • 2,6-dimethylimidazo[1,5-a]pyrimidin-4(1H)-one
    • Inchi: InChI=1S/C8H9N3O/c1-5-3-8(12)11-6(2)9-4-7(11)10-5/h3-4,10H,1-2H3
    • InChI Key: OKOPZHFAEYMBLW-UHFFFAOYSA-N
    • SMILES: CC1=CC(=O)N2C(=NC=C2N1)C

Computed Properties

  • Exact Mass: 163.074561919g/mol
  • Monoisotopic Mass: 163.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 46.9Ų

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